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Get Quote
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Welcome to the technical support center for arsenic analysis. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
guidance and frequently asked questions (FAQs) regarding the challenges of polyatomic
interferences in arsenic quantification.

Frequently Asked Questions (FAQS)

Q1: What are the most common polyatomic interferences encountered during arsenic analysis
by ICP-MS?

Arsenic (As) is monoisotopic with a mass-to-charge ratio (m/z) of 75. Several polyatomic
species can form in the plasma and interfere with its measurement. The most significant of
these include:

e Chloride-based interferences: 4°Ar3>Cl+ and 4°Ca3>Cl* are common in samples containing
hydrochloric acid or high chloride concentrations.[1][2]

e Doubly charged rare earth element (REE) interferences: 15°Nd2* and 15°Smz2* can be
problematic in the analysis of environmental or geological samples where REES are present.
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[1][]

» Oxide and hydroxide interferences: In certain matrices, species like >°Co°0*, 58Fel®QiH*,
and >8Ni®OH* can also interfere at m/z 75.[1][2]

Q2: What is Collision/Reaction Cell (CRC) technology and how does it help in arsenic analysis?

Collision/Reaction Cell (CRC) technology is a common feature in modern ICP-MS instruments
designed to mitigate polyatomic interferences. A gas-filled cell is placed before the quadrupole
mass analyzer. lons from the plasma interact with the gas in the cell, leading to the reduction of
interferences through two primary mechanisms:

e Collision Mode (with Kinetic Energy Discrimination - KED): An inert gas, typically helium
(He), is introduced into the cell. Polyatomic ions, being larger than the analyte ions of the
same mass, undergo more collisions and lose more kinetic energy. A voltage barrier at the
cell exit then prevents these lower-energy interfering ions from reaching the detector, while
the analyte ions pass through.[3]

o Reaction Mode: A reactive gas (e.g., oxygen, hydrogen, ammonia) is used. This gas
selectively reacts with either the analyte or the interfering ions, shifting them to a different
mass. This allows the analyte to be measured at its original mass without interference, or at
a new, interference-free mass.

Q3: When should I use collision mode (He with KED) versus reaction mode for arsenic
analysis?

The choice between collision and reaction mode depends on the nature of the interference:

e Use Collision Mode (He with KED) for: General-purpose removal of many common
polyatomic interferences like 4°Ar3>ClI*.[2] It is effective for many routine analyses.

 Limitations of Collision Mode: KED is less effective at removing doubly charged REE
interferences (e.g., *°°Nd2*, 1°°Sm2+) because their kinetic energy is higher, making them
difficult to discriminate from the analyte ion.[2]

o Use Reaction Mode for: Targeting specific and challenging interferences. For arsenic,
oxygen is a particularly effective reaction gas as it converts As* to AsO*, which can then be
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measured at m/z 91, away from the original interferences at m/z 75.[2][4]
Troubleshooting Guide
Issue 1: My arsenic results are unexpectedly high in samples digested with hydrochloric acid.
e Probable Cause: You are likely experiencing interference from 4°Ar3>Cl+.
 Recommended Solutions:

o Utilize a Collision Cell (He with KED): This is often the most straightforward solution to
reduce ArCl+ interference.

o Use an Oxygen Reaction Cell (Mass-Shift): Reacting arsenic with oxygen to form AsO*
and measuring at m/z 91 will move your analyte away from the ArCl+ interference.

o Mathematical Correction: If a CRC is unavailable, you can perform a mathematical
correction by monitoring another isotope of chlorine (3’Cl) and its corresponding argon
adduct (*°Ar3’Cl* at m/z 77) to subtract the contribution at m/z 75.

o Sample Preparation: If possible, avoid using hydrochloric acid during sample preparation.
Issue 2: | am analyzing geological or environmental samples and suspect REE interferences.

e Probable Cause: Doubly charged REEs such as 1>°Nd2* and >°Smz2* are likely interfering
with your arsenic signal at m/z 75. Standard collision mode (He with KED) is often ineffective
against these.

¢ Recommended Solutions:

o Triple Quadrupole ICP-MS (ICP-MS/MS) with Mass-Shift: This is the most robust solution.
The first quadrupole (Q1) is set to only allow ions with m/z 75 to enter the collision/reaction
cell. In the cell, oxygen reacts with As* to form AsO*. The second quadrupole (Q2) is then
set to only allow ions with m/z 91 to pass to the detector. This effectively removes the
original on-mass interferences and any new interferences that might be formed in the cell.

o Single Quadrupole ICP-MS with Oxygen Reaction Mode: This can also be effective.
Arsenic is converted to AsO* and measured at m/z 91. However, be aware of potential
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new interferences at m/z 91, such as °Zr+.

o Sample Matrix Modification: The addition of a small amount of a carbon source, like
ethanol (e.g., 4% v/v), to your samples and standards can help to reduce the formation of
doubly charged ions in the plasma.[1]

Quantitative Data on Interference Removal

The following table summarizes the effectiveness of different interference removal techniques
for arsenic analysis based on published data.

% Interference
Interference Analytical Mode Reduction / Reference
Observation

He Collision Mode

40Ar3SCI+ Effective removal [2]
(KED)
He Collision Mode )

40Ca3>Cl+ Effective removal [2]
(KED)
He Collision Mode ]

150N g2+, 1505 mz2+ Ineffective [2]
(KED)

O2 Reaction Mode )
150N(d2+, 1505 mz2+ ] Effective removal [4]
(Mass-Shift to AsO™)

Single Quad O: Potential for new
91Zr+ (on AsO%) _ _ [4]
Reaction Mode interference

Triple Quad O:2

91Zr+ (on AsO™) Reaction Mode Effective removal [4]
(MS/MS)
4% Ethanol Matrix Reduced by a factor

Ce?* . [1]
Modifier of 30

Experimental Protocols
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Protocol 1: Arsenic Analysis using ICP-MS/MS with
Oxygen Mass-Shift

This protocol is designed for the accurate determination of arsenic in complex matrices where
chloride and doubly charged REE interferences are expected.

¢ Instrumentation: An Agilent 8800 Triple Quadrupole ICP-MS or equivalent.
e Sample Preparation:
o Acidify all samples, standards, and blanks with 1% nitric acid.

o If high levels of REEs are anticipated, consider adding 4% (v/v) ethanol to all solutions to
help reduce the formation of doubly charged ions.[1]

o ICP-MS/MS Method Parameters:
o RF Power: 1550 W
o Sample Depth: 8 mm
o Carrier Gas Flow: 0.95 L/min
o Makeup Gas Flow: 0.15 L/min
o Collision/Reaction Cell Gas: Oxygen (O2) at a flow rate of approximately 0.5 mL/min.
o Quadrupole 1 (Q1) Setting: Set to pass m/z 75.
o Quadrupole 2 (Q2) Setting: Set to pass m/z 91.
o Data Acquisition:
o Monitor m/z 91 for the AsO* product ion.

o Use an appropriate internal standard (e.g., Rhodium at m/z 103) to correct for matrix
effects.
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e Calibration:

o Prepare a series of calibration standards in a matrix that matches the samples as closely

V - I - t -
ICP Plasma
Collision/Reaction Cell (CRC)
Quadrupole 1 (Q1) Quadrupole 2 (Q2)
_—
Setto m/z 75 75As+ 4OArISCI*, 150N 2+ Reaction with Os 91ASO+, SOAISCI+, 150N g2+ NASO+

Click to download full resolution via product page

Caption: ICP-MS/MS workflow for interference-free arsenic analysis.
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Caption: Decision tree for selecting an interference mitigation method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Support Center: Overcoming Polyatomic
Interferences in Arsenic Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088864/docs#technical-support-center-overcoming-
polyatomic-interferences-in-arsenic-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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